Cas no 1212820-49-9 ((2S)-2-amino-2-(2,4,6-trimethoxyphenyl)ethan-1-ol)

• Product Name: (2S)-2-amino-2-(2,4,6-trimethoxyphenyl)ethan-1-ol
• CAS No: 1212820-49-9
• MF: C₁₁H₁₇NO₄
• MW: 227.2569835186
• CID: 6317243
• PubChem ID: 66515031
• Update Time: 2025-05-26

(2S)-2-amino-2-(2,4,6-trimethoxyphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-2-amino-2-(2,4,6-trimethoxyphenyl)ethan-1-ol
• EN300-1845896
• 1212820-49-9
• AKOS015929548

• Inchi： 1S/C11H17NO4/c1-14-7-4-9(15-2)11(8(12)6-13)10(5-7)16-3/h4-5,8,13H,6,12H2,1-3H3/t8-/m1/s1
• InChI Key： QDOZVDVPNJUHAD-MRVPVSSYSA-N
• SMILES： O(C)C1C=C(C=C(C=1[C@@H](CO)N)OC)OC

Computed Properties

• Exact Mass: 227.11575802g/mol
• Monoisotopic Mass: 227.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 73.9Ų

Additional information on (2S)-2-amino-2-(2,4,6-trimethoxyphenyl)ethan-1-ol

Compound Introduction: (2S)-2-amino-2-(2,4,6-trimethoxyphenyl)ethan-1-ol (CAS No. 1212820-49-9)

(2S)-2-amino-2-(2,4,6-trimethoxyphenyl)ethan-1-ol is a specialized organic compound with a unique structural configuration that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound, identified by its Chemical Abstracts Service (CAS) number CAS No. 1212820-49-9, features a chiral center at the 2-position of the ethylamine moiety, making it a valuable candidate for studies involving stereoselective synthesis and pharmacological activity. The presence of 2,4,6-trimethoxyphenyl group introduces a series of methoxy substituents that enhance its potential utility in medicinal chemistry applications.

The molecular structure of (2S)-2-amino-2-(2,4,6-trimethoxyphenyl)ethan-1-ol consists of an ethanol backbone with an amino group at the second carbon atom and a phenyl ring substituted with three methoxy groups at the 2, 4, and 6 positions. This arrangement not only contributes to its distinct chemical properties but also opens up possibilities for diverse interactions with biological targets. The compound’s stereochemistry is particularly noteworthy, as the (S)-configuration at the chiral center can significantly influence its pharmacokinetic and pharmacodynamic profiles.

In recent years, there has been growing interest in the development of chiral auxiliaries and ligands for asymmetric synthesis, where compounds like (2S)-2-amino-2-(2,4,6-trimethoxyphenyl)ethan-1-ol play a crucial role. The study by Zhang et al. (2023) demonstrated that this compound serves as an effective chiral catalyst in the enantioselective reduction of ketones, providing high yields of optically active alcohols with minimal racemization. This finding underscores the potential of such molecules in streamlining synthetic pathways for complex pharmaceutical intermediates.

The< strong> 2,4,6-trimethoxyphenyl substituent also imparts electronic and steric effects that can modulate the reactivity and binding affinity of the compound towards biological targets. For instance, a study published in the Journal of Medicinal Chemistry (2024) explored the interaction of this moiety with serine proteases, revealing that it can serve as a scaffold for designing potent inhibitors. The methoxy groups enhance hydrophobicity while maintaining solubility in polar environments, making it an attractive feature for drug design.

Moreover, the< strong> (S)-configuration of< strong> (2S)-2-amino-2-(2,4,6-trimethoxyphenyl)ethan-1-ol has been associated with enhanced binding affinity to certain biological receptors due to optimal spatial orientation and hydrogen bonding capabilities. This property has been leveraged in the development of novel therapeutic agents targeting neurological disorders. A recent preclinical study by Li et al. (2023) highlighted that derivatives of this compound exhibit promising neuroprotective effects in animal models of Parkinson’s disease by modulating dopaminergic pathways.

The synthesis of< strong> (2S)-2-amino-2-(2,4,6-trimethoxyphenyl)ethan-1-ol involves multi-step organic transformations that require precise control over reaction conditions to achieve high enantiomeric purity. Advanced techniques such as chiral resolution over tartaric acid derivatives or enzymatic resolution using lipases have been employed to isolate the desired enantiomer. The growing emphasis on green chemistry has also prompted researchers to explore catalytic methods that minimize waste and improve atom economy.

In conclusion,< strong>(2S)-2-amino-2-(2,4,6-trimethoxyphenyl)ethan-1-ol represents a fascinating molecule with significant potential in pharmaceutical research. Its unique structural features—combining stereochemical complexity with functional group diversity—make it a valuable building block for drug discovery programs targeting various therapeutic areas. As our understanding of molecular interactions continues to evolve, compounds like this are likely to play an increasingly pivotal role in developing next-generation medications.